Cas no 1797866-84-2 (2-(2,4-difluorophenyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide)

• Product Name: 2-(2,4-difluorophenyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide
• CAS No: 1797866-84-2
• MF: C₁₆H₁₇F₂N₃O₂
• MW: 321.321890592575
• CID: 6416648
• PubChem ID: 71810258
• Update Time: 2025-05-24

2-(2,4-difluorophenyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024567451
• 2-(2,4-DIFLUOROPHENYL)-N-[1-(OXAN-4-YL)PYRAZOL-4-YL]ACETAMIDE
• F6448-1879
• 2-(2,4-difluorophenyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide
• 1797866-84-2
• 2-(2,4-difluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

• Inchi： 1S/C16H17F2N3O2/c17-12-2-1-11(15(18)8-12)7-16(22)20-13-9-19-21(10-13)14-3-5-23-6-4-14/h1-2,8-10,14H,3-7H2,(H,20,22)
• InChI Key： WEDUIHUADYANIQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(NC1C=NN(C=1)C1CCOCC1)=O)F

Computed Properties

• Exact Mass: 321.12888312g/mol
• Monoisotopic Mass: 321.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2,4-difluorophenyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide

Recent Advances in the Study of 2-(2,4-difluorophenyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide (CAS: 1797866-84-2)

The compound 2-(2,4-difluorophenyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide (CAS: 1797866-84-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of kinase activity. Kinases are critical enzymes involved in signal transduction and cellular regulation, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary data suggest that 2-(2,4-difluorophenyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide exhibits selective inhibition against certain kinase targets, making it a candidate for further investigation in targeted therapies.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes for this compound, optimizing yield and purity. The study highlighted the importance of the tetrahydropyran (oxan-4-yl) moiety in enhancing the compound's bioavailability and metabolic stability. Additionally, the difluorophenyl group was found to contribute to its binding affinity, as demonstrated through molecular docking studies and X-ray crystallography.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate favorable oral bioavailability and a moderate half-life, suggesting its potential for oral administration in clinical settings. Furthermore, in vitro and in vivo toxicity assessments have shown a promising safety profile, with minimal off-target effects at therapeutic doses.

Another significant development is the exploration of this compound in combination therapies. Researchers have investigated its synergistic effects with existing chemotherapeutic agents, revealing enhanced efficacy in preclinical models of resistant cancers. These findings open new avenues for its application in overcoming drug resistance, a major challenge in oncology.

In conclusion, 2-(2,4-difluorophenyl)-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]acetamide (CAS: 1797866-84-2) represents a promising candidate for further drug development. Its unique chemical structure, selective biological activity, and favorable pharmacokinetic properties make it a valuable subject of ongoing research. Future studies should focus on advancing its clinical translation, including detailed mechanistic studies and large-scale efficacy trials.